Cas no 1070879-54-7 (4,7-dibromo-2-methylquinoline)

• Product Name: 4,7-dibromo-2-methylquinoline
• CAS No: 1070879-54-7
• MF: C₁₀H₇Br₂N
• MW: 300.977280855179
• CID: 1183150
• PubChem ID: 39346147
• Update Time: 2025-04-20

4,7-dibromo-2-methylquinoline Chemical and Physical Properties

Names and Identifiers

• 4,7-dibromo-2-methylquinoline
• CTK4A4983
• AG-D-21980
• MFCD11505138
• AKOS022889619
• DTXSID10653703
• DB-059556
• 1070879-54-7

• Inchi： 1S/C10H7Br2N/c1-6-4-9(12)8-3-2-7(11)5-10(8)13-6/h2-5H,1H3
• InChI Key： PXCIFWJRHVARGA-UHFFFAOYSA-N
• SMILES： BrC1C=C(C)N=C2C=C(C=CC2=1)Br

Computed Properties

• Exact Mass: 298.89500
• Monoisotopic Mass: 298.89452g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 12.9Ų

Experimental Properties

• PSA: 12.89000
• LogP: 4.06820